Cas no 3663-15-8 (7-Methyl-2,1,3-benzothiadiazole-4-sulfonamide)

• Product Name: 7-Methyl-2,1,3-benzothiadiazole-4-sulfonamide
• CAS No: 3663-15-8
• MF: C₇H₇N₃O₂S₂
• MW: 229.279378175735
• CID: 6031451
• PubChem ID: 165753472
• Update Time: 2025-06-12

7-Methyl-2,1,3-benzothiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-37104494
• 3663-15-8
• 7-methyl-2,1,3-benzothiadiazole-4-sulfonamide
• 7-Methyl-2,1,3-benzothiadiazole-4-sulfonamide

• Inchi： 1S/C7H7N3O2S2/c1-4-2-3-5(14(8,11)12)7-6(4)9-13-10-7/h2-3H,1H3,(H2,8,11,12)
• InChI Key： MBOQUSFPMRSDCH-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)C2C1=NSN=2)(N)(=O)=O

Computed Properties

• Exact Mass: 228.99796882g/mol
• Monoisotopic Mass: 228.99796882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 123Ų

Additional information on 7-Methyl-2,1,3-benzothiadiazole-4-sulfonamide

The Role of 7-Methyl-2,1,3-Benzothiadiazole-4-Sulfonamide (CAS No. 3663-15-8) in Modern Chemical and Biomedical Research

7-Methyl-2,1,3-benzothiadiazole-4-sulfonamide, identified by the Chemical Abstracts Service registry number CAS No. 3663-15-8, is a structurally unique sulfonamide derivative with emerging significance in both synthetic chemistry and biomedical applications. This compound belongs to the benzothiadiazole (BTD) class of heterocyclic compounds, which are widely recognized for their tunable electronic properties and versatility in drug design. Recent advancements have highlighted its potential as a scaffolding molecule for developing novel therapeutic agents targeting inflammatory disorders and neurodegenerative diseases.

The core structure of 7-Methyl-N-sulfonamido-benzothiadiazole combines a benzothiadiazole ring system with a methyl substituent at position 7 and a sulfonamide group at position 4. This configuration imparts exceptional stability to the molecule while enabling functionalization at multiple sites. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the sulfonamide moiety enhances aqueous solubility by up to 40% compared to analogous non-sulfonated derivatives, a critical factor for optimizing pharmacokinetic profiles in drug candidates.

In the realm of synthetic chemistry, researchers have recently leveraged microwave-assisted synthesis protocols to streamline the production of CAS No. 3663-15-8. A collaborative effort between ETH Zurich and Stanford University (Nature Synthesis, 2024) reported a one-pot synthesis route achieving >95% yield under environmentally benign conditions. This method utilizes solvent-free conditions and reusable catalysts, aligning with current trends toward sustainable chemical manufacturing practices.

Biomolecular studies have revealed intriguing biological activities for this compound. Preclinical data from a 2024 study in Nature Communications showed that 7-Methyl-N-sulfonamido-benzothiadiazole acts as a selective inhibitor of dipeptidyl peptidase IV (DPP IV), an enzyme implicated in autoimmune processes and metabolic disorders. At submicromolar concentrations (<50 nM), it demonstrated superior selectivity over existing DPP IV inhibitors while exhibiting minimal off-target effects on related enzymes like DPP II or IX.

Pioneering work by the Scripps Research Institute (ACS Medicinal Chemistry Letters, 2024) further explored its neuroprotective potential through modulation of Nrf2 signaling pathways. In Alzheimer’s disease models using APP/PS1 mice, oral administration led to significant reductions in amyloid-beta plaque accumulation alongside enhanced synaptic plasticity markers compared to control groups treated with memantine or donepezil.

The structural flexibility of this compound enables multifunctional applications beyond traditional drug development. Researchers at MIT recently demonstrated its utility as a bioorthogonal reporter molecule for live-cell imaging studies involving reactive oxygen species (Cell Chemical Biology, 2024). The sulfonamide group serves as an anchor for fluorescent tags while the BTD core provides redox-sensitive properties that fluoresce only under oxidative stress conditions.

Innovative formulation strategies are also being explored to enhance its therapeutic index. A microencapsulation technique developed by Osaka University scientists (Advanced Materials Interfaces, 2024) employs pH-responsive polymers to protect the compound during gastrointestinal transit while ensuring targeted release at tumor sites marked by acidic microenvironments.

Ongoing clinical trials (Phase I/IIa) investigating its use as an adjunct therapy for multiple sclerosis show promising safety profiles with no significant hepatotoxicity observed even after prolonged dosing regimens (>90 days). These trials utilize positron emission tomography imaging with radiolabeled analogs to track biodistribution patterns – another testament to this compound’s adaptability across analytical platforms.

Beyond pharmacology, material scientists have begun incorporating CAS No. 3663-^15-_{8 into organic semiconductor formulations} (Advanced Functional Materials, 2024). Its planar geometry facilitates π-stacking interactions that improve charge carrier mobility in thin-film transistors by ~40%, positioning it as a candidate material for next-generation wearable biosensors requiring both electronic performance and biocompatibility.

This compound’s unique combination of structural features – including the methyl group’s steric shielding effect on sensitive functional groups and the sulfonamide’s hydrogen bonding capacity – continues to inspire interdisciplinary research collaborations. As highlighted in a recent perspective article from Angewandte Chemie International Edition (Jan 2024), it represents one of several "designer scaffolds" poised to bridge gaps between synthetic chemistry innovation and translational medicine challenges.